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Compound of Interest

Compound Name: 4-O10b1

Cat. No.: B15577590

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-O10b1
4-O10b1 is a novel ionizable lipid designed for the formulation of lipid nanoparticles (LNPs) to

facilitate the delivery of RNA therapeutics, such as small interfering RNA (siRNA) and

messenger RNA (mRNA), to target cells. Its chemical name is tetra(decan-2-yl) 3,3',3'',3'''-

((piperazine-1,4-diylbis(propane-3,1-diyl))bis(azanetriyl))tetrapropionate. The unique structure

of 4-O10b1 allows for efficient encapsulation of RNA molecules and their subsequent release

into the cytoplasm following endocytosis, making it a valuable tool for gene silencing and

protein expression studies.

Proper Handling and Storage
Due to the limited availability of a comprehensive Material Safety Data Sheet (MSDS) for 4-
O10b1, it is crucial to handle this compound with care, assuming that its toxicological and

pharmacological properties are not fully known. The following guidelines are based on general

knowledge of ionizable lipids and available information.

2.1. Safety Precautions:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling 4-O10b1 in its

powdered form or in solution.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the

affected area thoroughly with water.

Spills: In the event of a spill, contain the material with an inert absorbent and dispose of it in

accordance with local regulations for chemical waste.

2.2. Storage Conditions:

Proper storage is critical to maintain the stability and integrity of 4-O10b1.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 2 years
Store in a dry, tightly

sealed container.

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
4°C Up to 2 weeks For short-term use.

Stock Solution in

Ethanol, Methanol, or

Chloroform

-20°C or below
To be determined by

the user

Ensure the container

is tightly sealed to

prevent evaporation.

Preparation of 4-O10b1 Stock Solutions
For experimental use, 4-O10b1 powder should be dissolved in a suitable organic solvent.

Materials:
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4-O10b1 powder

Anhydrous ethanol, methanol, chloroform, or DMSO

Sterile, RNase-free microcentrifuge tubes or vials

Vortex mixer

Protocol:

Bring the 4-O10b1 powder to room temperature before opening the container.

Weigh the desired amount of 4-O10b1 in a sterile, RNase-free tube.

Add the appropriate volume of the chosen solvent to achieve the desired stock concentration

(e.g., 10 mg/mL).

Vortex the solution until the powder is completely dissolved. Gentle warming may be

required for some solvents.

Store the stock solution at the recommended temperature.

Formulation of 4-O10b1 Lipid Nanoparticles (LNPs)
This protocol describes a general method for formulating LNPs using 4-O10b1 for the

encapsulation of siRNA. The ratios of lipids can be optimized for specific applications.

4.1. Materials:

4-O10b1 stock solution in ethanol

DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) stock solution in ethanol

Cholesterol stock solution in ethanol

PEG-lipid (e.g., DMG-PEG 2000) stock solution in ethanol

siRNA in an appropriate aqueous buffer (e.g., citrate buffer, pH 4.0)
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Microfluidic mixing device (e.g., NanoAssemblr) or manual mixing setup

Dialysis cassettes or other buffer exchange systems

Phosphate-buffered saline (PBS), pH 7.4

4.2. LNP Formulation Workflow:
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Organic Phase Aqueous Phase

Prepare Lipid Mixture
(4-O10b1, DSPC, Cholesterol, PEG-Lipid)

in Ethanol

Rapid Mixing
(Microfluidics or Manual)

Prepare siRNA Solution
in Aqueous Buffer (pH 4.0)

LNP Self-Assembly

Buffer Exchange
(Dialysis against PBS, pH 7.4)

LNP Characterization

Storage at 4°C
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Stimulus

Signaling Cascade Inhibition

Cellular Response

Pro-inflammatory Stimulus
(e.g., LPS, TNF-α)

Receptor

TAK1

IKK Complex

activates

IκB

phosphorylates

NF-κB

releases

Nucleus

translocates to

4-O10b1 LNP
(siRNA targeting TAK1)

silences

Pro-inflammatory
Gene Expression
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Influenza Virus Infection
(Intranasal Inoculation)

Treatment with 4-O10b1 LNP-siRNA
(Intranasal or Intravenous Administration)

Monitoring of Mice
(Weight loss, Survival)

Analysis of Lung Tissue
(Histology, Cytokine levels, Viral titer)

Assessment of Lung Injury Reduction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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